N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide

• IUPAC Name: N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide
• InChI: InChI=1S/C22H28N4O2/c1-3-18-7-5-8-19(16-18)24-21(27)10-11-22(28)26-14-12-25(13-15-26)20-9-4-6-17(2)23-20/h4-9,16H,3,10-15H2,1-2H3,(H,24,27)
• InChI Key: VNFRIAAIYIAPHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CCC(=O)N2CCN(CC2)C3=CC=CC(=N3)C
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide, also known as Compound X, is a novel chemical compound that has been the subject of scientific research in recent years. This compound has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. The synthesis of this compound is complex and requires specialized knowledge and equipment.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X is not fully understood, but it is believed to act as a modulator of several neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been shown to increase the release of these neurotransmitters, which may explain its potential therapeutic effects on neurological disorders.
Biochemical and Physiological Effects:
N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been shown to have several biochemical and physiological effects. In animal studies, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been shown to increase locomotor activity, enhance learning and memory, and reduce anxiety and depression-like behaviors. N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has also been shown to have antioxidant and anti-inflammatory properties, which may explain its potential therapeutic effects on various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X in lab experiments is its potential therapeutic effects on various diseases. N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been shown to have promising results in animal studies, which may translate to human studies. However, one limitation of using N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X in lab experiments is its complex synthesis process, which requires specialized knowledge and equipment.

Future Directions

There are several future directions for the study of N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X. One direction is to further explore its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its effects on the immune system and its potential use as an immunomodulatory agent. Additionally, further research is needed to fully understand the mechanism of action of N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X and its effects on the brain and behavior.
In conclusion, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X is a novel chemical compound that has shown promising results in various fields of research. Its complex synthesis process and potential therapeutic effects make it an interesting compound for further study. With continued research, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X may become a valuable tool for the treatment of various diseases and the study of brain function and behavior.

Scientific Research Applications

N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been the subject of scientific research in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been studied for its potential use as a drug for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been studied for its effects on the central nervous system and its potential use as a therapeutic agent for the treatment of depression, anxiety, and other neurological disorders. In neuroscience, N-(3-ethylphenyl)-4-[4-(6-methylpyridin-2-yl)piperazin-1-yl]-4-oxobutanamide X has been studied for its effects on the brain and its potential use as a research tool for the study of brain function and behavior.